Cas no 90327-02-9 (Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester)
90327-02-9 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester
CAS No:90327-02-9
MF:C9H18O3
MW:174.237423419952
CID:789357
PubChem ID:20535031
Update Time:2025-04-19
Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester
- 2-ethoxyethyl 2,2-dimethylpropanoate
- 90327-02-9
- DTXSID50608454
- SCHEMBL8137603
-
- Inchi: 1S/C9H18O3/c1-5-11-6-7-12-8(10)9(2,3)4/h5-7H2,1-4H3
- InChI Key: UNOYPWPMWHXVFE-UHFFFAOYSA-N
- SMILES: O(CCOCC)C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 174.125594432g/mol
- Monoisotopic Mass: 174.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 35.5Ų
Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
90327-02-9 (Propanoic acid, 2,2-dimethyl-, 2-ethoxyethyl ester) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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